Cas no 1031431-96-5 (1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea)

1-Ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea is a boronic ester derivative featuring a pyridine core functionalized with a urea moiety. This compound is of significant interest in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to the stability and reactivity of its boronate group. The presence of the urea functionality enhances its potential as a building block for pharmaceuticals and agrochemicals, offering opportunities for hydrogen bonding interactions. Its structural design ensures compatibility with diverse reaction conditions while maintaining selectivity. The tetramethyl dioxaborolane group provides improved handling characteristics compared to free boronic acids, making it a practical intermediate for complex molecular synthesis.
1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea structure
1031431-96-5 structure
Product Name:1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea
CAS No:1031431-96-5
MF:C14H22BN3O3
MW:291.153783321381
MDL:MFCD13191361
CID:2110131
PubChem ID:59208434
Update Time:2025-05-27

1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]Urea
    • 6-(3-Ethylureido)pyridine-3-boronic acid pinacol ester
    • ONCZIOGAMMXGRM-UHFFFAOYSA-N
    • 1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea
    • N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]urea
    • N-ethyl-N'-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-urea
    • 1-Ethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]urea
    • N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-urea
    • D93595
    • SCHEMBL1552487
    • FT-0735230
    • AS-69519
    • 3-ethyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]urea
    • MFCD13191361
    • 1031431-96-5
    • SY326453
    • AKOS030231950
    • DA-48254
    • MDL： MFCD13191361
    • Inchi： 1S/C14H22BN3O3/c1-6-16-12(19)18-11-8-7-10(9-17-11)15-20-13(2,3)14(4,5)21-15/h7-9H,6H2,1-5H3,(H2,16,17,18,19)
    • InChI Key： ONCZIOGAMMXGRM-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC(=CC=2)NC(NCC)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 291.1754217g/mol
  • Monoisotopic Mass: 291.1754217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.5

1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E907477-250mg
1-Ethyl-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea
 1031431-96-5 95%
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 1031431-96-5 95%+
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TRC
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N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]urea
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 $ 50.00 2022-06-02
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U822530-50mg
N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]urea
 1031431-96-5
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 $ 210.00 2022-06-02
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U822530-100mg
N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]urea
 1031431-96-5
100mg
 $ 295.00 2022-06-02
eNovation Chemicals LLC
D751316-250mg
6-(3-Ethylureido)pyridine-3-boronic acid pinacol ester
 1031431-96-5 95%
250mg
 $850 2024-06-06
eNovation Chemicals LLC
D751316-1g
6-(3-Ethylureido)pyridine-3-boronic acid pinacol ester
 1031431-96-5 95%
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 $730 2023-09-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10854-100MG
1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea
 1031431-96-5 95%
100MG
 ￥ 1,056.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10854-250MG
1-ethyl-3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)urea
 1031431-96-5 95%
250MG
 ￥ 1,683.00 2023-04-07

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